Cas no 7632-16-8 ((1S,5S)-2-methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-ol)
(1S,5S)-2-methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-ol is a chiral cyclohexenol derivative characterized by its specific stereochemistry and functional groups. This compound is of interest in organic synthesis and pharmaceutical research due to its structural features, which include a cyclohexene ring with methyl and isopropenyl substituents, as well as a hydroxyl group at the 1-position. The (1S,5S) configuration ensures enantiomeric purity, making it valuable for stereoselective applications. Its unsaturated ring system and alcohol functionality provide versatility for further chemical modifications, such as oxidation or derivatization. The compound’s well-defined stereochemistry and reactivity profile make it a useful intermediate in the synthesis of complex molecules, particularly in the development of fragrances, flavors, and bioactive compounds.
7632-16-8 structure
Product Name:(1S,5S)-2-methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-ol
(1S,5S)-2-methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclohexen-1-ol, 2-methyl-5-(1-methylethenyl)-, (1S,5S)-
- (1S)-2-Methyl-5α-isopropenyl-2-cyclohexene-1α-ol
- (1S,5S)-2-methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-ol
- Carveol, cis-(+)-
- (4S,6S)-p-mentha-1,8-dien-6-ol
- EN300-1196633
- (+)-(4S,6S)-cis-carveol
- (1S,5S)-carveol
- (1S,5S)-2-methyl-5-prop-1-en-2-ylcyclohex-2-en-1-ol
- UNII-U8HAD4FX2O
- 5-Isopropenyl-2-methyl-2-cyclohexen-1-ol, cis-
- (Z)-Carveol
- SCHEMBL15011580
- (+)-cis-p-Mentha-1,8-dien-6-ol
- U8HAD4FX2O
- 7632-16-8
- p-Mentha-6,8-dien-2-ol, (2S,4S)-(+)-
- (4s,6s)-(+)-carveol
- DTXSID001036408
- CHEBI:232
- (1S,5S)-2-Methyl-5-(1-methylethenyl)-2-cyclohexen-1-ol
- p-Mentha-6,8-dien-2-ol, (Z)-
- cis-2-Methyl-5-[1-methylethenyl]-2-cyclohexen-1-ol
- Q27105278
- BAVONGHXFVOKBV-UWVGGRQHSA-N
- (+)-cis-carveol
- (4S,6S)-cis-Carveol
-
- Inchi： 1S/C10H16O/c1-7(2)9-5-4-8(3)10(11)6-9/h4,9-11H,1,5-6H2,2-3H3/t9-,10-/m0/s1
- InChI Key： BAVONGHXFVOKBV-UWVGGRQHSA-N
- SMILES： O[C@@H]1C(C)=CC[C@H](C(=C)C)C1
Computed Properties
- Exact Mass: 152.12018
- Monoisotopic Mass: 152.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
(1S,5S)-2-methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1196633-0.05g |
(1S,5S)-2-methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-ol |
7632-16-8 | 95% | 0.05g |
$200.0 | 2023-06-08 | |
| Enamine | EN300-1196633-0.1g |
(1S,5S)-2-methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-ol |
7632-16-8 | 95% | 0.1g |
$298.0 | 2023-06-08 | |
| Enamine | EN300-1196633-0.25g |
(1S,5S)-2-methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-ol |
7632-16-8 | 95% | 0.25g |
$425.0 | 2023-06-08 | |
| Enamine | EN300-1196633-0.5g |
(1S,5S)-2-methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-ol |
7632-16-8 | 95% | 0.5g |
$668.0 | 2023-06-08 | |
| Enamine | EN300-1196633-1.0g |
(1S,5S)-2-methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-ol |
7632-16-8 | 95% | 1g |
$857.0 | 2023-06-08 | |
| Enamine | EN300-1196633-2.5g |
(1S,5S)-2-methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-ol |
7632-16-8 | 95% | 2.5g |
$1680.0 | 2023-06-08 | |
| Enamine | EN300-1196633-5.0g |
(1S,5S)-2-methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-ol |
7632-16-8 | 95% | 5g |
$2485.0 | 2023-06-08 | |
| Enamine | EN300-1196633-10.0g |
(1S,5S)-2-methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-ol |
7632-16-8 | 95% | 10g |
$3683.0 | 2023-06-08 | |
| Aaron | AR008OQA-50mg |
2-Cyclohexen-1-ol, 2-methyl-5-(1-methylethenyl)-, (1S,5S)- |
7632-16-8 | 95% | 50mg |
$300.00 | 2025-02-14 | |
| Aaron | AR008OQA-100mg |
2-Cyclohexen-1-ol, 2-methyl-5-(1-methylethenyl)-, (1S,5S)- |
7632-16-8 | 95% | 100mg |
$435.00 | 2025-02-14 |
(1S,5S)-2-methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-ol Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
7632-16-8 ((1S,5S)-2-methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-ol) Related Products
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